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This technical guide delves into the distinct etymologies of the terms "tungsten" and "wolfram,"

both of which refer to the chemical element with atomic number 74 and the symbol W. The dual

nomenclature is a result of the element's complex history of discovery, involving multiple

scientists and the examination of two different minerals. This document provides a

comprehensive overview for researchers, scientists, and professionals in drug development,

clarifying the origins and usage of these two names.

The Dual Identity of Element 74
The element with the atomic number 74 is unique in its dual naming convention within the

scientific community. The name "tungsten" is predominantly used in English and French-

speaking regions, while "wolfram" is the standard in most European languages, particularly

Germanic and Slavic ones.[1][2] This divergence is rooted in the independent naming of two of

the element's principal ore minerals: scheelite and wolframite.[1][3]

Etymology of Tungsten
The name "tungsten" has its origins in the Swedish language. It is a compound of the words

"tung," meaning "heavy," and "sten," meaning "stone."[4][5] This descriptive name was first

applied to the mineral now known as scheelite (calcium tungstate, CaWO₄), which was notable

for its high density.[2][6]

In 1781, the Swedish chemist Carl Wilhelm Scheele successfully isolated a new acid, tungstic

acid, from this "heavy stone".[1][7] Following this discovery, Scheele and his colleague Torbern
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Bergman suggested that a new metal could be reduced from this acid.[1][8] The name of the

mineral, tungsten, was thus associated with the yet-to-be-isolated element.[4]

Etymology of Wolfram
The term "wolfram" has a more intricate and debated etymology, originating from German.[9] It

was the original name for the mineral wolframite ((Fe,Mn)WO₄), from which the element was

first isolated.[5][10] The chemical symbol for the element, W, is derived from wolfram.[1][11]

The name "wolframite" is believed to have been given by German miners. One theory suggests

it comes from "wolf rahm," which translates to "wolf's soot" or "wolf's cream".[1][9] Another

interpretation traces it to the Latin "spumi lupi," meaning "wolf's foam".[2][11] These names

likely arose because the mineral interfered with the smelting of tin ore, metaphorically

"devouring" the tin like a wolf devours sheep.[11][12] There is also a suggestion that the name

could be derived from the Middle High German word "ram," meaning "soot" or "dirt," as a term

of contempt for the mineral's interference in tin extraction.[4][9] An alternative, less common

theory, proposes that "wolfram" could have originated from a personal name, a combination of

"wolf" and "hrafn" (raven).[13][14][15]

The Discovery and Naming of the Element
While Scheele was the first to identify the new acid from scheelite ("tungsten"), the credit for

isolating the metallic element goes to the Spanish brothers Juan José and Fausto Elhuyar in

1783.[1][11] They found an acid in wolframite that was identical to the tungstic acid discovered

by Scheele.[1] Later that year, they successfully reduced this acid with charcoal to isolate the

new metal, which they named "wolfram" or "volfram".[1][8]

Modern Usage
Today, the International Union of Pure and Applied Chemistry (IUPAC) accepts both "tungsten"

and "wolfram" as valid names for the element. However, "tungsten" is the preferred name in

English-language publications and by organizations such as the Royal Society of Chemistry. In

contrast, many other languages and scientific communities continue to use "wolfram".[8]
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The following table summarizes the key etymological and historical data for tungsten and

wolfram.

Feature Tungsten Wolfram

Origin of Name Swedish German

Literal Meaning "Heavy stone"[4][10]
"Wolf's soot," "wolf's cream," or

"wolf's foam"[1][2][9]

Associated Mineral Scheelite (CaWO₄)[1] Wolframite ((Fe,Mn)WO₄)[10]

Key Scientists
Carl Wilhelm Scheele, Torbern

Bergman[1][8]

Juan José and Fausto

Elhuyar[1][11]

Year of Key Discovery
1781 (Isolation of tungstic

acid)[1]

1783 (Isolation of the metal)[1]

[5]

Chemical Symbol W (derived from Wolfram)[1] W[1]

Primary Modern Usage
English and French

languages[1][2]

Most European (Germanic,

Slavic) languages[1][2]

Experimental Protocols
The isolation of tungsten, as first performed by the Elhuyar brothers in 1783, involved the

following key steps:

Extraction of Tungstic Acid from Wolframite: The wolframite ore was first treated with aqua

regia (a mixture of nitric acid and hydrochloric acid) to dissolve the iron and manganese

components. The remaining solid, tungstic acid (H₂WO₄), was then washed and dried.

Reduction of Tungstic Acid: The purified tungstic acid was mixed with powdered charcoal.

This mixture was then heated to a high temperature in a sealed crucible. The carbon from

the charcoal acted as a reducing agent, removing the oxygen from the tungstic acid and

leaving behind the pure tungsten metal powder.
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The following diagrams illustrate the etymological and historical relationships discussed in this

guide.

Etymological pathway of the name "Tungsten".
Etymological pathway of the name "Wolfram".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13828277#understanding-the-etymology-of-tungsten-
and-wolfram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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